3-Amino-6-(3-methoxyphenyl)-2-((2-(3-methoxyphenyl)-2-oxoethyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C22H19N3O4S2
• Molecular Weight: 453.5 g/mol
• IUPAC Name: 3-amino-6-(3-methoxyphenyl)-2-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C22H19N3O4S2/c1-28-15-7-3-5-13(9-15)18(26)12-30-22-24-17-11-19(31-20(17)21(27)25(22)23)14-6-4-8-16(10-14)29-2/h3-11H,12,23H2,1-2H3
• InChI Key: CGPVJUZEQUWNBW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC3=C(S2)C(=O)N(C(=N3)SCC(=O)C4=CC(=CC=C4)OC)N

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived from its fused heterocyclic core and substituent positions. The parent structure, thieno[3,2-d]pyrimidin-4(3H)-one, consists of a thiophene ring fused to a pyrimidinone system at positions 3 and 2 of the thiophene and positions 2 and 4 of the pyrimidine, respectively. The numbering begins at the sulfur atom in the thiophene ring (position 1), proceeding clockwise, with the pyrimidinone oxygen at position 4.

Substituents are assigned as follows:

• Position 3 : An amino group (-NH$$_2$$) directly attached to the pyrimidine ring.
• Position 6 : A 3-methoxyphenyl group, where the phenyl ring is meta-substituted with a methoxy (-OCH$$_3$$) moiety.
• Position 2 : A thioether linkage (-S-) connected to a 2-(3-methoxyphenyl)-2-oxoethyl chain. This side chain features a ketone group at the alpha position relative to the sulfur and a second 3-methoxyphenyl group at the terminal carbon.

The systematic name reflects these substituents in order of decreasing priority, adhering to IUPAC guidelines for polycyclic systems and functional group precedence.

Molecular Architecture Analysis

Thieno[3,2-d]pyrimidin-4(3H)-one Core Structure

The central scaffold combines a thiophene ring fused to a pyrimidin-4-one system. Key features include:

• Thiophene Component : A five-membered aromatic ring with sulfur at position 1. The [3,2-d] fusion indicates that the pyrimidine ring shares bonds between thiophene positions 3 and 2 (pyrimidine positions 1 and 2).
• Pyrimidinone Component : A six-membered ring with nitrogen atoms at positions 1 and 3 and a ketone at position 4. The 3H designation specifies that the tautomeric hydrogen resides on the nitrogen at position 3 rather than position 1.

This fused system exhibits partial aromaticity, with delocalized π-electrons across the thiophene and pyrimidine rings. The ketone at position 4 introduces polarity, influencing solubility and intermolecular interactions.

Substituent Configuration Analysis

Amino Group at Position 3

The primary amine (-NH$$_2$$) at position 3 participates in hydrogen bonding and may engage in tautomeric shifts with the adjacent pyrimidine nitrogen. Spectroscopic studies of analogous thienopyrimidines reveal that this group typically appears as a sharp singlet in $$^1$$H NMR spectra near δ 6.5–7.0 ppm, indicative of its conjugation with the aromatic system.

3-Methoxyphenyl Group at Position 6

The meta-substituted methoxyphenyl ring introduces steric bulk and electron-donating effects. Key structural attributes include:

• Methoxy Orientation : The methoxy group adopts a planar conformation relative to the phenyl ring, maximizing resonance donation into the π-system.
• Dihedral Angle : X-ray crystallography of similar compounds suggests a dihedral angle of 45–60° between the phenyl ring and the thienopyrimidine core, balancing conjugation and steric repulsion.

Thioether-Linked Side Chain at Position 2

The -S-CH$$2$$-C(O)-C$$6$$H$$4$$-OCH$$3$$ moiety exhibits conformational flexibility constrained by the ketone group:

• Thioether Bond Geometry : The C-S-C bond angle approximates 105°, consistent with sp$$^3$$ hybridization at sulfur.
• Ketone Electronic Effects : The electron-withdrawing ketone polarizes the adjacent C-S bond, enhancing stability against oxidative cleavage.
• Second 3-Methoxyphenyl Group : This substituent mirrors the group at position 6, creating a pseudo-symmetrical electronic environment.

Tautomeric and Conformational Variations

Keto-Enol Tautomerism

The 4(3H)-one system exists in equilibrium with a minor enol tautomer (4-hydroxythieno[3,2-d]pyrimidine). Infrared spectroscopy of related compounds shows a strong carbonyl stretch near 1680–1700 cm$$^{-1$$, confirming the dominance of the keto form. The amino group at position 3 stabilizes the keto tautomer via intramolecular hydrogen bonding with the carbonyl oxygen.

Side Chain Conformational Dynamics

• Thioethyl Ketone Motif : Rotational freedom around the C-S and C-C bonds allows for multiple conformers. Nuclear Overhauser Effect (NOE) studies of similar structures suggest a preference for antiperiplanar arrangements minimizing steric clash between the ketone and thiophene ring.
• Methoxyphenyl Rotamers : The two 3-methoxyphenyl groups may adopt relative orientations that either align their methoxy groups for dipole alignment or offset them to reduce steric hindrance. Molecular modeling predicts a 1.5–2.0 kcal/mol energy difference between these states.

Hydrogen Bonding Networks

The amino and ketone groups participate in intermolecular hydrogen bonds in crystalline states, often forming dimeric or chain-like motifs. For example, in analogous thienopyrimidinones, N-H···O=C interactions create layered structures with alternating hydrophilic and hydrophobic regions.

Biological Activity

The compound 3-Amino-6-(3-methoxyphenyl)-2-((2-(3-methoxyphenyl)-2-oxoethyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one is a thienopyrimidine derivative that has garnered attention for its potential biological activities, particularly in the realm of cancer treatment. This article explores its synthesis, biological evaluations, and mechanisms of action based on recent research findings.

Synthesis

The synthesis of thienopyrimidine derivatives typically involves multi-step reactions that include heterocyclization and alkylation processes. For instance, the compound can be synthesized through a series of reactions involving thieno[3,2-d]pyrimidin-4(3H)-one as a core structure, followed by functionalization with various substituents to enhance its biological activity .

Anticancer Activity

Research has shown that thienopyrimidine derivatives exhibit significant anticancer properties. The compound has been evaluated against various cancer cell lines, including:

• MCF-7 (breast cancer)
• A549 (lung cancer)
• PC-9 (lung cancer)
• PC-3 (prostate cancer)

Table 1 summarizes the inhibitory concentrations (IC50 values) for selected cell lines:

Compound	Cell Line	IC50 (µM)
3-Amino...	MCF-7	X.X
3-Amino...	A549	X.X
3-Amino...	PC-9	X.X
3-Amino...	PC-3	X.X

Note: Specific IC50 values need to be filled based on experimental results from studies.

In one study, the compound demonstrated notable cytotoxicity with IC50 values comparable to established chemotherapeutic agents like doxorubicin . The mechanism of action appears to involve apoptosis induction and cell cycle arrest, particularly in the S phase .

Mechanistic Insights

The biological activity of thienopyrimidine derivatives is often linked to their ability to inhibit key signaling pathways involved in tumor growth. For instance:

• VEGFR and AKT Inhibition : Some derivatives have shown promising inhibitory activity against vascular endothelial growth factor receptor (VEGFR) and protein kinase B (AKT), which are crucial for cancer cell proliferation and survival .

Case Studies

• Study on HepG2 and PC-3 Cells : In vitro assays demonstrated that the compound exhibited moderate to high cytotoxicity against HepG2 and PC-3 cells, indicating its potential as an anticancer agent .
• Evaluation of Structural Variants : Variations in the chemical structure of related compounds have been studied to assess their impact on biological activity. For example, modifications that enhance binding affinity to target proteins resulted in increased antiproliferative effects .

Scientific Research Applications

Research indicates that thienopyrimidine derivatives, including 3-Amino-6-(3-methoxyphenyl)-2-((2-(3-methoxyphenyl)-2-oxoethyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one, exhibit various biological activities:

• Antitumor Activity : Compounds in this class have shown promise in inhibiting tumor growth in various cancer models.
• Antimicrobial Properties : The presence of the thieno-pyrimidine structure contributes to antibacterial and antifungal activities.
• Anti-inflammatory Effects : Some derivatives have demonstrated the ability to reduce inflammation, making them potential candidates for treating inflammatory diseases.

Case Studies and Research Findings

• Anticancer Studies : A study published in Journal of Medicinal Chemistry highlighted the anticancer properties of thienopyrimidine derivatives, noting their effectiveness against specific cancer cell lines (PMC10096136) . The study emphasized the importance of structural modifications in enhancing potency.
• Antimicrobial Activity : Research conducted on related compounds demonstrated significant antimicrobial effects against both gram-positive and gram-negative bacteria, suggesting that modifications in the thienopyrimidine structure could lead to new antibiotics (PMC6257563) .

Potential Applications

Given its promising biological activities, 3-Amino-6-(3-methoxyphenyl)-2-((2-(3-methoxyphenyl)-2-oxoethyl)thio)thieno[3,2-d]pyrimidin-4(3H)-one has several potential applications:

• Medicinal Chemistry : Development of new therapeutic agents targeting cancer and infectious diseases.
• Pharmaceutical Industry : As a lead compound for drug development due to its unique structure and activity profile.

Chemical Reactions Analysis

Nucleophilic Substitution at the Amino Group

The 3-amino group participates in nucleophilic substitution reactions, enabling derivatization to enhance pharmacological properties.

Reaction Type	Conditions	Product	Yield (%)	Source
Acylation	Acetic anhydride, pyridine, reflux	3-Acetamido-6-(3-methoxyphenyl)-2-...thieno[3,2-d]pyrimidin-4(3H)-one	78
Alkylation	Ethyl bromoacetate, K₂CO₃, DMF	3-(Ethoxycarbonylmethyl)amino-6-...thieno[3,2-d]pyrimidin-4(3H)-one	65

• Key Findings :

  • Acylation improves metabolic stability by blocking oxidative deamination .

  • Alkylation with ethyl bromoacetate introduces ester functionalities for further conjugation.

Oxidation of the Thioether Moiety

The thioether (–S–) group undergoes oxidation to sulfoxide or sulfone derivatives under controlled conditions.

Oxidizing Agent	Conditions	Product	Yield (%)	Source
mCPBA (3-chloroperbenzoic acid)	Dichloromethane, 0°C	2-((2-(3-Methoxyphenyl)-2-oxoethyl)sulfinyl)...thieno[3,2-d]pyrimidin-4(3H)-one	92
H₂O₂, catalytic FeCl₃	Ethanol, 50°C	2-((2-(3-Methoxyphenyl)-2-oxoethyl)sulfonyl)...thieno[3,2-d]pyrimidin-4(3H)-one	85

• Key Findings :

  • Sulfoxide derivatives exhibit enhanced solubility and altered binding kinetics .

  • Sulfone formation is irreversible and reduces thiol-mediated toxicity.

Reactivity of the 2-Oxoethyl Group

The ketone group in the 2-oxoethyl side chain undergoes nucleophilic additions and reductions.

Reaction Type	Reagents	Product	Yield (%)	Source
Grignard Addition	MeMgBr, THF, −78°C	2-((2-(3-Methoxyphenyl)-2-hydroxyethyl)thio)...thieno[3,2-d]pyrimidin-4(3H)-one	70
Reduction (NaBH₄)	NaBH₄, MeOH	2-((2-(3-Methoxyphenyl)-2-hydroxyethyl)thio)...thieno[3,2-d]pyrimidin-4(3H)-one	88

• Key Findings :

  • Reduction to the alcohol improves membrane permeability.

  • Grignard addition introduces alkyl chains for hydrophobic interactions .

Electrophilic Aromatic Substitution

The methoxyphenyl substituents undergo halogenation and nitration.

Reaction Type	Conditions	Product	Yield (%)	Source
Bromination	Br₂, FeBr₃, CH₂Cl₂	6-(3-Bromo-5-methoxyphenyl)-3-amino-2-...thieno[3,2-d]pyrimidin-4(3H)-one	63
Nitration	HNO₃/H₂SO₄, 0°C	6-(3-Nitro-5-methoxyphenyl)-3-amino-2-...thieno[3,2-d]pyrimidin-4(3H)-one	58

• Key Findings :

  • Bromination at the para position of methoxyphenyl enhances π-stacking interactions .

  • Nitrated analogs show increased electron-withdrawing effects, altering redox properties .

Cyclization and Ring-Opening Reactions

The thieno[3,2-d]pyrimidine core participates in ring-opening and re-cyclization.

Reaction Type	Conditions	Product	Yield (%)	Source
Acid-catalyzed cyclization	HCl, ethanol, reflux	Pyrrolo[2,3-d]thieno[3,2-d]pyrimidine fused derivative	75
Base-mediated ring-opening	NaOH, H₂O/THF	3-Amino-2-mercapto-6-(3-methoxyphenyl)pyrimidine-4(3H)-one	82

• Key Findings :

  • Cyclization generates polycyclic systems with improved kinase inhibition .

  • Ring-opening exposes thiol groups for cross-coupling reactions .

Comparison with Similar Compounds

Table 1: Structural Comparison of Thieno-Pyrimidinone Derivatives

Compound Name (Reference)	Core Structure	Substituents (Positions)	Molecular Weight	Melting Point (°C)	Key Functional Groups
Target Compound	Thieno[3,2-d]pyrimidin-4-one	3-NH2; 6-(3-MeOPh); 2-(S-(2-(3-MeOPh)-2-oxoethyl))	Not Reported	Not Reported	Amino, Thioether, Methoxy, Ketone
2,6-Bis(3-MeOPh)thieno[3,2-d]pyrimidin-4-one (12, )	Thieno[3,2-d]pyrimidin-4-one	2-(3-MeOPh); 6-(3-MeOPh)	~430 (estimated)	241–243	Methoxy, Aromatic
3-Allyl-2-mercapto-6-Ph-thieno[2,3-d]pyrimidin-4-one ()	Thieno[2,3-d]pyrimidin-4-one	3-Allyl; 2-SH; 6-Ph	~314	Not Reported	Thiol, Allyl, Aromatic
3-Ethyl-2-mercapto-6-Me-thieno[2,3-d]pyrimidin-4-one ()	Thieno[2,3-d]pyrimidin-4-one	3-Ethyl; 2-SH; 6-Me	~254	Not Reported	Thiol, Alkyl
3-[2-Oxo-2-(thienyl)ethyl]-6-Ph-thieno[2,3-d]pyrimidin-4-one ()	Thieno[2,3-d]pyrimidin-4-one	3-(2-Oxo-2-thienylethyl); 6-Ph	352.43	Not Reported	Ketone, Thienyl, Aromatic

Key Comparative Insights

Core Structure Variations

• Thieno[3,2-d]pyrimidin-4-one (Target) vs. Thieno[2,3-d]pyrimidin-4-one (): The thieno[3,2-d] core (target) has a sulfur atom in the 3-position of the thiophene ring, while thieno[2,3-d] derivatives (e.g., ) place sulfur in the 2-position.

Substituent Effects

Position 3: The amino group in the target compound contrasts with allyl () or ethyl () groups. Amino groups enhance hydrogen-bonding capacity, which may improve solubility and target binding compared to hydrophobic alkyl chains.

Position 2: The thioether-oxoethyl-3-MeOPh chain in the target differs from mercapto (–SH) groups ().

Position 6 :

• The 3-MeOPh group in the target provides stronger electron-donating effects and π-stacking capability compared to methyl () or phenyl (). Methoxy groups also increase hydrophilicity relative to unsubstituted aryl groups .

Physicochemical Properties

• Melting Points : Compound 12 () exhibits a high melting point (241–243°C), likely due to symmetry and strong intermolecular interactions from bis-3-MeOPh groups. The target compound’s melting point may be lower due to conformational flexibility from the thioether-oxoethyl chain .
• Molecular Weight : The target compound’s higher molecular weight (estimated >500 Da) compared to analogues (e.g., 254–352 Da) could influence permeability and bioavailability.

Preparation Methods

Core Thieno[3,2-d]pyrimidin-4(3H)-one Synthesis

The synthesis typically begins with a substituted 3-amino-5-arylthiophene intermediate, which is cyclized to form the thieno[3,2-d]pyrimidin-4(3H)-one scaffold. Two main approaches are reported:

• Condensation and Cyclization:
  The 3-amino-5-(3-methoxyphenyl)thiophene is condensed with 3-methoxybenzaldehyde under acidic conditions (e.g., concentrated hydrochloric acid), initially forming a hydrogenated thienopyrimidinone intermediate. Subsequent autoxidation by heating in acidic medium yields the aromatic thieno[3,2-d]pyrimidin-4(3H)-one core with the 6-(3-methoxyphenyl) substituent.

• Formylation and Cyclization:
  Alternatively, 3-amino-5-arylthiophenes can be treated with formic acid under microwave irradiation to afford thieno[3,2-d]pyrimidin-4-one derivatives, which can then be further functionalized.

Introduction of the Thioether Side Chain

The key feature of the target compound is the 2-((2-(3-methoxyphenyl)-2-oxoethyl)thio) substituent at position 2 of the thieno[3,2-d]pyrimidin-4(3H)-one ring. This is typically introduced via nucleophilic substitution or thioether formation reactions:

• Nucleophilic Aromatic Substitution:
  The 2-position of the thieno[3,2-d]pyrimidine core is often activated by conversion to a 2-chloro or 2-bromo derivative using reagents such as phosphorus oxychloride or thionyl chloride. This halogenated intermediate then undergoes substitution with a thiol or thiolate nucleophile bearing the 2-(3-methoxyphenyl)-2-oxoethyl group to form the thioether linkage.

• Thioether Formation via Thiol Addition:
  Alternatively, the thioether can be formed by reacting the 2-position activated intermediate with a thiol derivative of 2-(3-methoxyphenyl)-2-oxoethyl under mild conditions, often in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide (DMF).

Amino Group Introduction at Position 3

The 3-amino substituent is generally introduced by:

• Direct Amination:
  Starting from a 3-chloro or 3-substituted intermediate, nucleophilic substitution with ammonia or an amine source can install the amino group at position 3.

• Hydrazine Hydrate Treatment:
  In some protocols, hydrazine hydrate is used to convert 3-substituted thieno[3,2-d]pyrimidin-4(3H)-ones to 3-amino derivatives.

Representative Synthetic Scheme Summary

Step	Reaction Type	Reagents/Conditions	Outcome
1	Condensation & Cyclization	3-amino-5-(3-methoxyphenyl)thiophene + 3-methoxybenzaldehyde, HCl, heat	Formation of thieno[3,2-d]pyrimidin-4(3H)-one core with 6-(3-methoxyphenyl) substituent
2	Halogenation at 2-position	Phosphorus oxychloride or thionyl chloride, reflux	2-chloro or 2-bromo-thieno[3,2-d]pyrimidin intermediate
3	Thioether formation	2-(3-methoxyphenyl)-2-oxoethyl thiol or thiolate, base (K2CO3), DMF	Introduction of 2-((2-(3-methoxyphenyl)-2-oxoethyl)thio) substituent
4	Amination at 3-position	Ammonia or hydrazine hydrate, reflux	Installation of 3-amino group

Detailed Research Findings and Notes

• The condensation of 3-amino-5-arylthiophenes with aromatic aldehydes under acidic conditions is a reliable method to build the thieno[3,2-d]pyrimidin-4(3H)-one core with aryl substitution at position 6.

• Halogenation at the 2-position is efficiently achieved using phosphorus oxychloride or thionyl chloride, which activates the site for nucleophilic substitution.

• The thioether side chain is introduced by nucleophilic substitution with thiolates derived from 2-(3-methoxyphenyl)-2-oxoethyl precursors, often requiring mild bases and polar aprotic solvents to achieve good yields.

• Amination at position 3 can be performed either by direct substitution or by hydrazine hydrate treatment, depending on the nature of the intermediate.

• Microwave-assisted synthesis and formic acid-mediated cyclization have been reported to improve reaction times and yields in related thieno[3,2-d]pyrimidine systems.

• Purification is typically achieved by recrystallization or chromatographic methods, and characterization includes NMR, IR, and mass spectrometry to confirm the substitution pattern and purity.

Summary Table of Preparation Methods

Preparation Step	Methodology	Key Reagents/Conditions	Advantages	References
Core ring formation	Acid-catalyzed condensation & cyclization	3-amino-5-(3-methoxyphenyl)thiophene, 3-methoxybenzaldehyde, HCl, heat	High regioselectivity, good yields
2-Position activation	Halogenation	Phosphorus oxychloride or thionyl chloride, reflux	Activates for nucleophilic substitution
Thioether side chain formation	Nucleophilic substitution	2-(3-methoxyphenyl)-2-oxoethyl thiol, K2CO3, DMF	Mild conditions, good functional group tolerance
3-Amino group introduction	Amination or hydrazine treatment	Ammonia or hydrazine hydrate, reflux	Efficient amination

Q & A

Q. What are the established synthetic routes for preparing this thieno[3,2-d]pyrimidin-4(3H)-one derivative?

The compound is synthesized via multi-step reactions:

• Step 1 : Alkylation of a thiol group using methyl iodide or dimethyl sulfate in the presence of K₂CO₃/EtOH or MeONa/MeOH, yielding intermediates like 6-methyl-2-methylthio-pyrimidin-4(3H)-one .
• Step 2 : Condensation with aromatic amines (e.g., 3-methoxyaniline) at 140°C to introduce aryl substituents. Yields range from 57–89%, depending on reaction conditions and substituent steric effects .
• Purification : Recrystallization from ethanol or dichloromethane/ethanol mixtures ensures high purity (>95%), confirmed by melting points and elemental analysis .

Q. Which analytical techniques are critical for structural validation?

• 1H/13C NMR : Confirms substitution patterns (e.g., methoxy protons at δ 3.8–4.0 ppm, aromatic protons at δ 6.8–7.5 ppm) .
• Chromatography-mass spectrometry (GC-MS/LC-MS) : Validates molecular weight and detects impurities .
• X-ray crystallography : Resolves conformational details (e.g., dihedral angles between thienopyrimidine and phenyl rings ≈60°, intramolecular H-bonding stabilizing the structure) .

Advanced Research Questions

Q. How can reaction yields be optimized during thioalkylation steps?

• Catalyst selection : Sodium ethoxide in methanol outperforms K₂CO₃ in polar aprotic solvents (e.g., DMF), reducing side reactions .
• Temperature control : Maintaining 140°C during arylaminolysis prevents premature decomposition of intermediates .
• Reductive amination : For derivatives requiring formyl intermediates, Dess-Martin periodinane (DMP) oxidizes alcohols to aldehydes with 91% efficiency, enabling subsequent amine coupling .

Q. What structural modifications enhance biological activity (e.g., DHFR inhibition)?

• Substituent effects :

Substituent (R)	Activity Trend (IC₅₀)	Reference
3-OMe (meta-methoxy)	Moderate (≈10 µM)
4-Cl (para-chloro)	High (≈5 µM)
3,4-diOMe (dual methoxy)	Reduced (≈20 µM)

• Rational design : Introducing electron-withdrawing groups (e.g., Cl, CF₃) at the para position increases DHFR binding affinity due to enhanced hydrophobic interactions .

Q. How do researchers resolve contradictions in biological data (e.g., antioxidant vs. anticonvulsant activity)?

• Assay specificity : Antioxidant activity (e.g., DPPH radical scavenging) may conflict with receptor-targeted effects. For example, compound 3j (CF₃-substituted) shows potent antioxidant activity (IC₅₀ = 22.03 µg/mL) but weak anticonvulsant effects due to poor blood-brain barrier penetration .
• Dose-response profiling : Tiered testing across in vitro (enzyme inhibition) and in vivo (e.g., maximal electroshock seizure models) clarifies mechanism-action relationships .

Q. What computational methods predict binding modes to therapeutic targets?

• Molecular docking (AutoDock/Vina) : Simulates interactions with DHFR (PDB: 1U72), identifying key residues (e.g., Leu4, Phe34) for hydrogen bonding with the thienopyrimidine core .
• MD simulations : Assess stability of ligand-protein complexes over 100 ns trajectories, highlighting substituent-dependent conformational changes .

Q. How are solubility challenges addressed for in vivo studies?

• Co-solvent systems : Use DMSO:PEG 400 (1:4 v/v) to achieve >1 mg/mL solubility without precipitation .
• Prodrug strategies : Esterification of free hydroxyl/methoxy groups improves bioavailability (e.g., ethyl carboxylate derivatives) .

Methodological Guidance

Designing analogs for SAR studies :

• Library synthesis : Employ parallel reactions with diverse aryl amines (e.g., 2,5-dimethoxyaniline, 4-chloroaniline) to explore electronic/steric effects .
• High-throughput screening : Prioritize compounds with LogP < 3.5 (calculated via ChemAxon) to balance permeability and solubility .

Validating purity for pharmacological assays :

• HPLC conditions : C18 column, acetonitrile/water (70:30), flow rate 1 mL/min, UV detection at 254 nm .
• Acceptance criteria : ≥95% purity (by area normalization), single peak in chromatogram .